methyl 3-(phenylamino)benzoate
Cat. No. B8698183
M. Wt: 227.26 g/mol
InChI Key: UBMOIGCDINOTRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09271961B2
Procedure details
Reaction of methyl 3-bromobenzoate with aniline according to general procedure A provided methyl ester of Compound 3 as a yellow oil (94% yield). 1H NMR (CDCl3, 500 MHz): δ=7.73 (s, 1H), 7.56 (d, J=7.6 Hz, 1H), 7.22-7.35 (m, 4H), 7.10 (d, J=8.5 Hz, 2H), 7.00 (t, J=7.4 Hz, 1H), 5.81 (s, 1H), 3.91 (s, 3H). 13C NMR (CDCl3, 125 MHz): δ=167.3, 143.9, 142.6, 131.6, 129.7, 129.6, 122.0, 121.9, 121.7, 118.7, 118.4, 52.3.
[Compound]
Name
methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Compound 3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][CH:11]=1)[C:5]([O:7][CH3:8])=[O:6].[NH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>>[CH3:8][O:7][C:5](=[O:6])[C:4]1[CH:9]=[CH:10][CH:11]=[C:2]([NH:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
BrC=1C=C(C(=O)OC)C=CC1
|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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[Compound]
|
Name
|
methyl ester
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
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[Compound]
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Name
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Compound 3
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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COC(C1=CC(=CC=C1)NC1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
